Potassium sodium tartrate tetrahydrate Potassium sodium tartrate tetrahydrate Potassium sodium tartrate tetrahydrate, commonly called as Rochelle salt, is a ferroelectric crystal with high piezoelectric effect. It is deliquescent and water soluble with highest electromechanical coupling coefficient. It is a component of DNS (3,5-dinitrosalicylic acid) reagent, a colorimetric reagent and Fehling′s solution B which are used in the determination of reducing sugar. NMR spectra and the spin-lattice relaxation times has been reported.

Brand Name: Vulcanchem
CAS No.: 6381-59-5
VCID: VC21193724
InChI: InChI=1S/C4H6O6.K.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;1H2/t1-,2-;;;/m1.../s1
SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.O.O.O.O.[Na+].[K+]
Molecular Formula: C4H8KNaO7
Molecular Weight: 230.19 g/mol

Potassium sodium tartrate tetrahydrate

CAS No.: 6381-59-5

Cat. No.: VC21193724

Molecular Formula: C4H8KNaO7

Molecular Weight: 230.19 g/mol

* For research use only. Not for human or veterinary use.

Potassium sodium tartrate tetrahydrate - 6381-59-5

Specification

Description Potassium sodium tartrate tetrahydrate, commonly called as Rochelle salt, is a ferroelectric crystal with high piezoelectric effect. It is deliquescent and water soluble with highest electromechanical coupling coefficient. It is a component of DNS (3,5-dinitrosalicylic acid) reagent, a colorimetric reagent and Fehling′s solution B which are used in the determination of reducing sugar. NMR spectra and the spin-lattice relaxation times has been reported.

CAS No. 6381-59-5
Molecular Formula C4H8KNaO7
Molecular Weight 230.19 g/mol
IUPAC Name potassium;sodium;2,3-dihydroxybutanedioate
Standard InChI InChI=1S/C4H6O6.K.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;1H2/t1-,2-;;;/m1.../s1
Standard InChI Key KHXDOHUGQJOHCD-QXMMYYGRSA-N
Isomeric SMILES [C@@H]([C@H](C(=O)O)O)(C(=O)O)O.O.[Na].[K]
SMILES C(C(C(=O)[O-])O)(C(=O)[O-])O.O.O.O.O.[Na+].[K+]
Canonical SMILES C(C(C(=O)O)O)(C(=O)O)O.O.[Na].[K]
Boiling Point 200 °C
Colorform COLORLESS CRYSTALS
CRYSTALS ARE OFTEN COATED WITH WHITE POWDER
Melting Point 70-80 °C
90-100 °C

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